Cas no 338777-97-2 (7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide)

• Product Name: 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide
• CAS No: 338777-97-2
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• CID: 5739423
• PubChem ID: 3693567
• Update Time: 2025-06-08

7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-N-PHENYL-2,3-DIHYDRO-4H-1,4-BENZOTHIAZINE-4-CARBOXAMIDE
• 7-chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide
• 4H-1,4-Benzothiazine-4-carboxamide, 7-chloro-2,3-dihydro-N-phenyl-
• 6B-084
• AKOS005096779
• 7-chloro-N-phenyl-2,3-dihydro-1,4-benzothiazine-4-carboxamide
• 338777-97-2
• SMR000169096
• Oprea1_334366
• HMS2426M08
• CHEMBL1534214
• MLS000543127
• 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide

• Inchi： 1S/C15H13ClN2OS/c16-11-6-7-13-14(10-11)20-9-8-18(13)15(19)17-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,17,19)
• InChI Key： XNKGDDGQRYAYNK-UHFFFAOYSA-N
• SMILES： S1C2=CC(Cl)=CC=C2N(C(NC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 304.0437119g/mol
• Monoisotopic Mass: 304.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 525.9±50.0 °C(Predicted)
• pka: 10?+-.0.70(Predicted)

Additional information on 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide

Introduction to 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide (CAS No. 338777-97-2)

7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide, with the CAS number 338777-97-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide consists of a benzothiazine core with a chloro substituent at the 7-position and a phenyl group attached to the nitrogen atom of the amide functionality. The presence of these functional groups imparts specific pharmacological properties to the molecule. The chloro substituent is known to enhance lipophilicity and improve membrane permeability, while the phenyl group can influence receptor binding affinity and selectivity.

Recent studies have highlighted the potential of 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide has also been investigated for its analgesic properties. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism underlying this analgesic effect is believed to involve modulation of nociceptive pathways in the central nervous system.

The anticonvulsant activity of 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide has also been explored in preclinical studies. Results from these investigations suggest that this compound can protect against seizures induced by various convulsants without causing significant side effects. This finding is particularly important given the need for new anticonvulsant drugs with improved safety profiles.

Beyond its therapeutic applications, 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide has also been studied for its potential as a lead compound in drug discovery efforts. Its unique structure and biological activities make it an attractive starting point for developing novel drugs with enhanced efficacy and reduced toxicity. Researchers are currently exploring structural modifications to optimize the pharmacological properties of this compound and enhance its therapeutic potential.

In conclusion, 7-Chloro-N-phenyl-3,4-dihydro-2H-1,4-benzothiazine-4-carboxamide (CAS No. 338777-97-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is likely to play an increasingly important role in the pharmaceutical industry.